Cas no 1363378-22-6 ((3R,4S)-4-Amino-1-boc-3-methoxypiperidine)

(3R,4S)-4-Amino-1-Boc-3-methoxypiperidine is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific configuration at the 3- and 4-positions ensures high enantioselectivity, making it valuable for asymmetric synthesis. The Boc (tert-butoxycarbonyl) protecting group enhances stability and facilitates selective deprotection under mild conditions, while the methoxy substituent influences reactivity and solubility. This compound is particularly useful in the preparation of bioactive molecules, including CNS-targeting drugs and peptidomimetics. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for medicinal chemistry and catalyst design. Storage under inert conditions is recommended to preserve integrity.

(3R,4S)-4-Amino-1-boc-3-methoxypiperidine structure

1363378-22-6 structure

Product Name:(3R,4S)-4-Amino-1-boc-3-methoxypiperidine

CAS No:1363378-22-6

MF:C₁₁H₂₂N₂O₃

MW:230.303983211517

MDL:MFCD22415234

CID:2771687

PubChem ID:57362389

Update Time:2025-06-06

(3R,4S)-4-Amino-1-boc-3-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3R,4S)-4-amino-3-methoxypiperidine-1-carboxylate
- (3R,4S)-4-AMINO-1-BOC-3-METHOXYPIPERIDINE;
- (3R,4S)-4-AMINO-1-BOC-3-METHOXYPIPERIDINE
- (3R,4S)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate
- cis-4-Amino-1-Boc-3-methoxy-piperidine
- QNGHCFVWYKWWMU-DTWKUNHWSA-N
- PB22234
- PB16997
- FCH3926549
- FCH3603816
- AK172407
- tert-butyl cis(+/-)-4-amino-3-methoxypiperidine-1-carboxylate
- Cis-4-Amino-1-Boc-3-methoxypiperidine
- AS-34612
- (3R,4S)-tert-Butyl4-amino-3-methoxypiperidine-1-carboxylate
- 1171124-68-7
- SCHEMBL17181323
- AKOS025290233
- MFCD22415234
- 1-Piperidinecarboxylic acid, 4-amino-3-methoxy-, 1,1-dimethylethyl ester, (3R,4S)-rel-
- (3R,4S)-4-Amino-3-methoxypiperidine-1-carboxylic acid tert-butyl ester
- 1363378-22-6
- (rac)-cis-4-amino-3-methoxy-piperidine-1-carboxylic acid tert-butyl ester
- CS-0048556
- (3R,4S)-4-Amino-1-boc-3-methoxypiperidine
- MDL： MFCD22415234
- Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-8(12)9(7-13)15-4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
- InChI Key： QNGHCFVWYKWWMU-DTWKUNHWSA-N
- SMILES： O(C)[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@@H]1N

Computed Properties

Exact Mass: 230.16300
Monoisotopic Mass: 230.16304257g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.8
XLogP3: 0.3

Experimental Properties

PSA: 64.79000
LogP: 1.60770

(3R,4S)-4-Amino-1-boc-3-methoxypiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB454340-500 mg	(3R,4S)-4-Amino-1-boc-3-methoxypiperidine; .	1363378-22-6		500MG	€372.80	2023-07-18
abcr	AB454340-1 g	(3R,4S)-4-Amino-1-boc-3-methoxypiperidine; .	1363378-22-6		1g	€537.70	2023-07-18
Chemenu	CM106608-250mg	tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate	1363378-22-6	97%	250mg	$193	2022-09-03
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Chemenu	CM106608-5g	tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate	1363378-22-6	97%	5g	$479	2021-08-06
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Chemenu	CM106608-25g	tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate	1363378-22-6	97%	25g	$1441	2021-08-06
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